Cas no 6840-11-5 (O,O-Dimethyl Phenylphosphonothioate)

• Product Name: O,O-Dimethyl Phenylphosphonothioate
• CAS No: 6840-11-5
• Molecular Formula: C₈H₁₁O₂PS
• Molecular Weight: 202.21054
• CID: 507088
• PubChem ID: 165540

O,O-Dimethyl Phenylphosphonothioate Properties

Names and Identifiers

• Phosphonothioic acid,phenyl-, O,O-dimethyl ester (7CI,8CI,9CI)
• dimethoxy-phenyl-sulfanylidene-lambda5-phosphane
• Phosphonothioic acid, phenyl-, O,O-dimethyl ester
• AKOS015965721
• 6840-11-5
• PHENYL-PHOSPHONOTHIOIC ACID DIMETHYL ESTER
• DTXSID10218533
• O,O-Dimethyl phenylphosphonothioate

• InChIKey： ANZBDDNZDYFTOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11O2PS/c1-9-11(12,10-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• SMILES： COP(=S)(C1=CC=CC=C1)OC

Computed Properties

• Exact Mass: 202.02173776g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.02173776g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates